1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1h-purine-8-carboxylic acid

• CAS No.: 5439-47-4
• Molecular Formula: C8H8N4O4
• Molecular Weight: 224.17 g/mol
• IUPAC Name: 1,3-dimethyl-2,6-dioxo-7H-purine-8-carboxylic acid
• InChI: InChI=1S/C8H8N4O4/c1-11-5-3(6(13)12(2)8(11)16)9-4(10-5)7(14)15/h1-2H3,(H,9,10)(H,14,15)
• InChI Key: CUADZKWWQWDTQE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C(=O)O

Description

1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1h-purine-8-carboxylic acid is a useful research compound. Its molecular formula is C8H8N4O4 and its molecular weight is 224.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.00 g (24.0 mmol) 8-Hydroxymethyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione were suspended in 15 mL water. 16.8 mL (33.6 mmol) of a 2 N NaOH-solution were added. The resulting mixture was cooled to 5° C. At that temperature a solution of 5.05 g (32.2 mmol) KMnO4 in 86 mL water was added. After stirring at room temperature for 4 h the reaction mixture was filtered over Celite. After addition of activated carbon the filtrate was again filtered over Celite. The filtrate was concentrated to a volume of 200 mL and 5 mL of conc. HCl-solution were added. After standing at 4° C. for 16 h the crystaline product was filtered off, washed twice with cold water and acetone and dried under reduced pressure at 40° C.